Cas no 2680793-18-2 (benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate)

• Product Name: benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate
• CAS No: 2680793-18-2
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• CID: 5633585
• PubChem ID: 165922130
• Update Time: 2025-06-08

benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680793-18-2
• benzyl N-{4-[(3-hydroxypropyl)sulfanyl]phenyl}carbamate
• EN300-28293438
• benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate

• Inchi： 1S/C17H19NO3S/c19-11-4-12-22-16-9-7-15(8-10-16)18-17(20)21-13-14-5-2-1-3-6-14/h1-3,5-10,19H,4,11-13H2,(H,18,20)
• InChI Key： BICIJPJCCNSZOC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1)CCCO

Computed Properties

• Exact Mass: 317.10856464g/mol
• Monoisotopic Mass: 317.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.9Ų

Additional information on benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate

Professional Introduction to Benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate (CAS No. 2680793-18-2)

Benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate, with the CAS number 2680793-18-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including the presence of a benzyl group, a sulfanylphenyl moiety, and a hydroxypropyl chain, contribute to its distinctive chemical properties and potential biological activities.

The synthesis of Benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The introduction of the sulfanylphenyl group at the 4-position of the benzene ring enhances the compound's solubility and reactivity, making it a valuable candidate for further functionalization. Additionally, the hydroxypropyl chain introduces hydrophilic characteristics, which can be crucial for drug delivery systems and bioavailability.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as pharmacological agents. The benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate has been studied for its potential role in various therapeutic areas, including anti-inflammatory and analgesic applications. Its structural motif suggests that it may interact with biological targets in a manner similar to other carbamate derivatives, which have shown efficacy in treating chronic pain and inflammatory conditions.

One of the most compelling aspects of Benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate is its versatility as a building block in drug discovery. The presence of multiple reactive sites allows for further chemical modification, enabling researchers to tailor its properties for specific applications. For instance, the hydroxyl group can be used to form esters or ethers, while the sulfanyl group can participate in disulfide bond formation, opening up numerous possibilities for designing novel drug candidates.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions involving Benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, suggesting its potential as an inhibitor or modulator of enzymatic activity. These computational insights have guided experimental efforts aimed at optimizing its binding affinity and pharmacological activity.

The role of carbamates in medicinal chemistry extends beyond their use as intermediates; they also serve as key components in prodrug formulations. The hydrophilic nature of Benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate makes it an excellent candidate for developing prodrugs that enhance drug solubility and bioavailability. By leveraging its structural features, researchers can design prodrugs that release active therapeutic agents in a controlled manner, improving treatment outcomes.

In conclusion, Benzyl N-{4-(3-hydroxypropyl)sulfanylphenyl}carbamate (CAS No. 2680793-18-2) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural composition and reactivity make it a valuable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.